Cas no 2138386-68-0 (Benzoic acid, 5-[[(phenylmethoxy)carbonyl]amino]-2-(1H-tetrazol-1-yl)-)

• Product Name: Benzoic acid, 5-[[(phenylmethoxy)carbonyl]amino]-2-(1H-tetrazol-1-yl)-
• CAS No: 2138386-68-0
• MF: C₁₆H₁₃N₅O₄
• MW: 339.305522680283
• CID: 5260884
• Update Time: 2025-10-31

Benzoic acid, 5-[[(phenylmethoxy)carbonyl]amino]-2-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-[[(phenylmethoxy)carbonyl]amino]-2-(1H-tetrazol-1-yl)-

• Inchi： 1S/C16H13N5O4/c22-15(23)13-8-12(6-7-14(13)21-10-17-19-20-21)18-16(24)25-9-11-4-2-1-3-5-11/h1-8,10H,9H2,(H,18,24)(H,22,23)
• InChI Key： PREXUYSOMCMNGX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(NC(OCC2=CC=CC=C2)=O)=CC=C1N1C=NN=N1

Additional information on Benzoic acid, 5-[[(phenylmethoxy)carbonyl]amino]-2-(1H-tetrazol-1-yl)-

Exploring Benzoic acid, 5-[[(phenylmethoxy)carbonyl]amino]-2-(1H-tetrazol-1-yl)- (CAS No. 2138386-68-0): Properties, Applications, and Innovations

In the realm of specialty chemicals, Benzoic acid, 5-[[(phenylmethoxy)carbonyl]amino]-2-(1H-tetrazol-1-yl)- (CAS No. 2138386-68-0) has garnered significant attention for its unique molecular structure and versatile applications. This compound, characterized by its tetrazole and benzyloxycarbonyl functional groups, is a subject of interest in pharmaceutical research, material science, and agrochemical development. Its CAS number 2138386-68-0 serves as a critical identifier for researchers and industry professionals seeking high-purity intermediates for synthetic pathways.

The growing demand for heterocyclic compounds like 5-[[(phenylmethoxy)carbonyl]amino]-2-(1H-tetrazol-1-yl)benzoic acid is driven by their role in drug discovery. Recent studies highlight its potential as a bioisostere for carboxylic acids, a feature increasingly exploited in medicinal chemistry to improve metabolic stability. With the rise of AI-driven molecular design, this compound's tetrazole ring has been flagged in computational screens for novel kinase inhibitors and GPCR modulators, aligning with trending searches for "next-generation drug scaffolds."

From a synthetic perspective, the benzyloxycarbonyl (Cbz) protecting group in this molecule offers strategic advantages in peptide synthesis, a hot topic in bioconjugation technologies. Laboratories optimizing solid-phase peptide synthesis (SPPS) protocols frequently reference derivatives of CAS 2138386-68-0 due to their balance between stability and deprotection efficiency. This aligns with industry searches for "orthogonal protecting group strategies" and "green chemistry approaches to peptide manufacturing."

Material scientists are investigating this compound's coordination chemistry with transition metals, responding to the surge in interest around metal-organic frameworks (MOFs) and catalytic nanomaterials. The tetrazole moiety’s ability to form stable complexes makes 2138386-68-0 a candidate for designing luminescent sensors—a trending subtopic in environmental monitoring forums.

Regulatory and safety profiles of 5-[[(phenylmethoxy)carbonyl]amino]-2-(1H-tetrazol-1-yl)benzoic acid are frequently queried in REACH compliance databases. While not classified as hazardous under current guidelines, its handling requires standard laboratory precautions, a detail often searched alongside "benzoic acid derivative SDS." This underscores the importance of transparency in chemical safety data sheets (SDS), a recurring theme in ESG (Environmental, Social, and Governance)-focused chemical procurement.

Innovation in continuous flow chemistry has opened new routes for synthesizing this compound, addressing the "scalability" concerns prevalent in specialty chemical forums. Recent patents describe microreactor-based methods to produce CAS 2138386-68-0 with improved atom economy, tapping into the demand for "sustainable synthetic methods"—a phrase with rising Google Trends metrics in 2023-2024.

Analytical challenges surrounding Benzoic acid, 5-[[(phenylmethoxy)carbonyl]amino]-2-(1H-tetrazol-1-yl)- purity assessment have spurred advancements in HPLC-MS methodologies. Research papers discussing "chromatographic separation of tetrazole derivatives" cite this compound’s unique UV absorption profile, making it a benchmark in method development—an area with high engagement in analytical chemistry circles.

The agrochemical sector explores derivatives of 2138386-68-0 as potential plant growth regulators, coinciding with increased searches for "climate-resilient crop solutions." Its structural motifs appear in patents for abiotic stress mitigators, reflecting the industry’s shift toward precision agriculture inputs.

As the scientific community prioritizes fragment-based drug design (FBDD), the molecular weight and hydrogen bonding capacity of this benzoic acid derivative position it as a valuable pharmacophore building block. This correlates with PubMed search trends for "small molecule fragments with high three-dimensionality."

Supply chain dynamics for CAS No. 2138386-68-0 reflect broader trends in fine chemical distribution, with procurement specialists frequently querying "multi-kilogram scale suppliers" and "just-in-time inventory" options. The compound’s cost-performance ratio remains a key discussion point in contract manufacturing negotiations.

Looking ahead, the intersection of automated synthesis platforms and machine learning property prediction tools is expected to unlock new applications for Benzoic acid, 5-[[(phenylmethoxy)carbonyl]amino]-2-(1H-tetrazol-1-yl)-. Its presence in digital chemical libraries continues to grow, mirroring the pharmaceutical industry’s investment in in silico screening technologies—a dominant theme in recent ACS (American Chemical Society) conference proceedings.